Cas no 634187-71-6 (Benzenamine, 4-chloro-2-[(4-chlorophenyl)sulfonyl]-5-(trifluoromethyl)-)

• Product Name: Benzenamine, 4-chloro-2-[(4-chlorophenyl)sulfonyl]-5-(trifluoromethyl)-
• CAS No: 634187-71-6
• MF: C₁₃H₈Cl₂F₃NO₂S
• MW: 370.174330711365
• CID: 1657653
• PubChem ID: 2780001
• Update Time: 2025-05-20

Benzenamine, 4-chloro-2-[(4-chlorophenyl)sulfonyl]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-2-[(4-chlorophenyl)sulfonyl]-5-(trifluoromethyl)-
• SCHEMBL3278453
• 4-chloro-2-(4-chlorophenyl)sulfonyl-5-(trifluoromethyl)aniline
• DB-015113
• 634187-71-6
• ADPVYJGFTKHWMV-UHFFFAOYSA-N
• 4-Chloro-2-[(4-chlorophenyl)sulphonyl]-5-(trifluoromethyl)aniline
• 4-chloro-2-[(4-chlorophenyl)sulfonyl]-5-(trifluoromethyl)aniline

• Inchi： 1S/C13H8Cl2F3NO2S/c14-7-1-3-8(4-2-7)22(20,21)12-6-10(15)9(5-11(12)19)13(16,17)18/h1-6H,19H2
• InChI Key： ADPVYJGFTKHWMV-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=CC(=C(C=1)S(C1C=CC(=CC=1)Cl)(=O)=O)N

Computed Properties

• Exact Mass: 368.96064
• Monoisotopic Mass: 368.9604895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Benzenamine, 4-chloro-2-[(4-chlorophenyl)sulfonyl]-5-(trifluoromethyl)-

Benzenamine, 4-chloro-2-[(4-chlorophenyl)sulfonyl]-5-(trifluoromethyl): A Comprehensive Overview

Benzenamine, 4-chloro-2-[(4-chlorophenyl)sulfonyl]-5-(trifluoromethyl), also known by its CAS number 634187-71-6, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of aromatic amines, specifically substituted benzenamines, and is characterized by its chlorine and trifluoromethyl substituents, as well as a sulfonyl group attached to the benzene ring. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in various fields of research and industry.

The molecular structure of Benzenamine, 4-chloro-2-[(4-chlorophenyl)sulfonyl]-5-(trifluoromethyl) is defined by a benzene ring with three substituents: a chlorine atom at the para position (position 4), a sulfonyl group attached to a 4-chlorophenyl moiety at the meta position (position 2), and a trifluoromethyl group at the ortho position (position 5). This arrangement creates a molecule with significant steric and electronic effects, which influence its reactivity and stability. The sulfonyl group, in particular, is known for its strong electron-withdrawing properties, which can enhance the electrophilicity of the benzene ring and facilitate various substitution reactions.

Recent studies have highlighted the potential of Benzenamine, 4-chloro-2-[(4-chlorophenyl)sulfonyl]-5-(trifluoromethyl) in medicinal chemistry due to its ability to act as a scaffold for drug design. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or receptor proteins. For instance, the trifluoromethyl group is known to enhance lipophilicity and improve drug absorption profiles, making this compound a valuable building block in pharmaceutical research.

In addition to its role in drug discovery, Benzenamine, 4-chloro-2-[(4-chlorophenyl)sulfonyl]-5-(trifluoromethyl) has been investigated for its applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconducting materials or components of light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, further facilitating its exploration in these emerging fields.

The synthesis of Benzenamine, 4-chloro-2-[(4-chlorophenyl)sulfonyl]-5-(trifluoromethyl) typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common approaches include nucleophilic aromatic substitution or coupling reactions involving aryl halides. The presence of electron-withdrawing groups on the benzene ring facilitates such reactions by activating specific positions for substitution.

From an environmental perspective, understanding the fate and behavior of Benzenamine, 4-chloro-2-[(4-chlorophenyl)sulfonyl]-5-(trifluoromethyl) in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, as well as its mobility in soil and water systems. These investigations are essential for developing strategies to mitigate any adverse effects associated with its use or disposal.

In conclusion, Benzenamine, 4-chloro-2-[(4-chlorophenyl)sulfonyl]-5-(trifluoromethyl) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.